4-fluoro-N-[1-(2-furoyl)-1,2,3,4-tetrahydroquinolin-6-yl]-3-methylbenzenesulfonamide

• IUPAC Name: 4-fluoro-N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]-3-methylbenzenesulfonamide
• InChI: InChI=1S/C21H19FN2O4S/c1-14-12-17(7-8-18(14)22)29(26,27)23-16-6-9-19-15(13-16)4-2-10-24(19)21(25)20-5-3-11-28-20/h3,5-9,11-13,23H,2,4,10H2,1H3
• InChI Key: GYNVWLBNMIOJPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NC2=CC3=C(C=C2)N(CCC3)C(=O)C4=CC=CO4)F
• Molecular Formula: C21H19FN2O4S
• Molecular Weight: 414.5 g/mol

Description

4-fluoro-N-[1-(2-furoyl)-1,2,3,4-tetrahydroquinolin-6-yl]-3-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C21H19FN2O4S and its molecular weight is 414.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

A study focused on the synthesis and characterization of novel sulfonamide derivatives, including those related to 4-fluoro-N-[1-(2-furoyl)-1,2,3,4-tetrahydroquinolin-6-yl]-3-methylbenzenesulfonamide, reveals their potential in forming complexes and investigating their chemical properties. The research in this area aims at developing new compounds with enhanced characteristics for various scientific applications. For instance, compounds have been synthesized to explore their antimicrobial activity, with some showing significant promise against a range of bacterial and fungal strains (S. Vanparia et al., 2010).

Anticancer Activity

Research into 2-anilino-3-aroylquinolines, compounds closely related to the one , has demonstrated remarkable antiproliferative activity against various human cancer cell lines. These studies have led to insights into the mechanisms of action of such compounds, including their ability to inhibit tubulin polymerization, a critical process in cell division, indicating their potential as cancer therapeutics (P. S. Srikanth et al., 2016).

Chemical Analysis and Detection

Another aspect of research involving similar compounds includes their use in chemical analysis and detection. The fluorogenic reagent 5-furoylquinoline-3-carboxaldehyde, related to the compound , has been utilized in the analysis of proteins and neurotransmitters, showcasing the utility of such chemicals in sensitive detection methods in biochemistry and neuroscience (J. Wu et al., 2000).

Mechanism of Action

Target of Action

Furan derivatives have been known to exhibit a wide range of biological and pharmacological characteristics . They have been employed as medicines in various disease areas .

Mode of Action

Furan-containing compounds generally exhibit their therapeutic efficacy through various mechanisms depending on the specific derivative and its structural reactions .

Biochemical Pathways

Furan derivatives can influence a variety of biochemical pathways due to their diverse structural reactions .

Result of Action

Furan derivatives are known to have remarkable therapeutic efficacy, inspiring medicinal chemists to create numerous innovative antibacterial agents .

Action Environment

The effectiveness of furan derivatives can be influenced by various factors, including the conditions under which they are synthesized .